Cas no 39959-43-8 (2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole)

• Product Name: 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole
• CAS No: 39959-43-8
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 4713842
• PubChem ID: 54593872
• Update Time: 2025-05-19

2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole
• 2-(3-bromo-phenyl)-5-cyclopropyl-[1,3,4]oxadiazole
• 39959-43-8
• F50630
• CS-0265871
• SCHEMBL17148990
• EN300-79259
• AKOS011355284
• 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole

• MDL： MFCD16670198
• Inchi： 1S/C11H9BrN2O/c12-9-3-1-2-8(6-9)11-14-13-10(15-11)7-4-5-7/h1-3,6-7H,4-5H2
• InChI Key： CBKCCLXZMCCSGM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(C2CC2)O1

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole

Recent Advances in the Study of 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole (CAS: 39959-43-8)

The compound 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole (CAS: 39959-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a promising scaffold for the development of novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer therapies.

One of the key advancements in the study of 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole is its optimized synthesis route, which has been reported in a 2023 publication by Zhang et al. The researchers employed a copper-catalyzed cyclization reaction to achieve high yields (up to 85%) and excellent purity. This method represents a significant improvement over previous synthetic approaches, which often suffered from low efficiency and cumbersome purification steps. The new protocol not only enhances the scalability of the compound but also facilitates its derivatization for further biological evaluation.

In terms of biological activity, recent in vitro studies have demonstrated that 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole exhibits potent inhibitory effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). A 2024 study by Lee et al. revealed that the compound induces apoptosis via the mitochondrial pathway, with an IC50 value of 12.5 µM in MCF-7 cells. Mechanistic investigations further identified its ability to modulate key signaling pathways, such as PI3K/Akt and MAPK, suggesting its potential as a multi-targeted anticancer agent. These findings underscore the compound's therapeutic promise and warrant further preclinical evaluation.

Beyond its anticancer properties, 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole has also been explored for its anti-inflammatory potential. A 2023 study by Patel et al. demonstrated its efficacy in suppressing pro-inflammatory cytokines, such as TNF-α and IL-6, in a murine model of acute inflammation. The compound's ability to inhibit NF-κB activation was identified as a key mechanism underlying its anti-inflammatory effects. These results position it as a viable candidate for the development of novel anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, which may necessitate formulation optimization or structural modifications. Additionally, further toxicological assessments are required to ensure its safety profile. Ongoing research is focused on addressing these limitations, with recent efforts exploring prodrug strategies and nanoparticle-based delivery systems to enhance its bioavailability and target specificity.

In conclusion, 2-(3-Bromophenyl)-5-cyclopropyl-1,3,4-oxadiazole (CAS: 39959-43-8) represents a versatile and promising scaffold in medicinal chemistry. Its demonstrated biological activities, coupled with recent advancements in synthesis and mechanistic understanding, highlight its potential as a lead compound for drug development. Future research should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic applications, paving the way for its translation into clinical settings.